N,N-diethyl-2-[(4-fluorobenzoyl)amino]benzamide
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Overview
Description
N,N-diethyl-2-[(4-fluorobenzoyl)amino]benzamide is a useful research compound. Its molecular formula is C18H19FN2O2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.14305602 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrospray Mass Spectrometry
The fragmentation of N-linked carbohydrates derivatized at the reducing terminus, including derivatives related to N,N-diethyl-2-[(4-fluorobenzoyl)amino]benzamide, was investigated to understand their electrospray and collision-induced dissociation fragmentation spectra. These studies provide insights into the mass spectrometric analysis of complex biomolecules, aiding in the structural elucidation of glycans (Harvey, 2000).
Antitumor Properties
Research into novel 2-(4-aminophenyl)benzothiazoles, which are structurally similar to this compound, has shown highly selective and potent antitumor properties. These studies have focused on the synthesis, characterization, and biological evaluation of these compounds, highlighting their potential as anticancer agents (Bradshaw et al., 2002; Hutchinson et al., 2001).
Synthesis and Characterization
The synthesis and characterization of N-(ferrocenylmethyl)benzene-carboxamide derivatives demonstrate the versatility of this compound-related compounds. These derivatives exhibit cytotoxic effects on breast cancer cell lines, suggesting their potential in cancer treatment (Kelly et al., 2007).
Fluorescent Sensors
Benzimidazole and benzothiazole conjugated Schiff base derivatives related to this compound have been synthesized and shown to act as fluorescent sensors for metal ions such as Al3+ and Zn2+. These findings are important for developing new materials for sensing and detection applications (Suman et al., 2019).
Green Chemistry
Recent advances in the synthesis of benzothiazole compounds, including methods related to the production of this compound, highlight the importance of green chemistry approaches in creating bioactive molecules with potential pharmaceutical applications (Gao et al., 2020).
Mechanism of Action
The mechanism of action of similar compounds, such as diethylcarbamazine, is thought to involve sensitizing the microfilariae to phagocytosis . One study showed that diethylcarbamazine’s activity against Brugia malayi microfilariae is dependent on inducible nitric-oxide synthase and the cyclooxygenase pathway .
Properties
IUPAC Name |
N,N-diethyl-2-[(4-fluorobenzoyl)amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O2/c1-3-21(4-2)18(23)15-7-5-6-8-16(15)20-17(22)13-9-11-14(19)12-10-13/h5-12H,3-4H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSEPMFNSYWGCOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.